1-[(4-Tert-butylbenzyl)(1,1-dioxidotetrahydrothiophen-3-yl)amino]-3-(4-chlorophenoxy)propan-2-ol

• CAS No.: 1015609-93-4
• Molecular Formula: C24H32ClNO4S
• Molecular Weight: 466.0 g/mol
• IUPAC Name: 1-[(4-tert-butylphenyl)methyl-(1,1-dioxothiolan-3-yl)amino]-3-(4-chlorophenoxy)propan-2-ol
• InChI: InChI=1S/C24H32ClNO4S/c1-24(2,3)19-6-4-18(5-7-19)14-26(21-12-13-31(28,29)17-21)15-22(27)16-30-23-10-8-20(25)9-11-23/h4-11,21-22,27H,12-17H2,1-3H3
• InChI Key: BCMYMRLPZJCJOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CN(CC(COC2=CC=C(C=C2)Cl)O)C3CCS(=O)(=O)C3

Description

1-[(4-Tert-butylbenzyl)(1,1-dioxidotetrahydrothiophen-3-yl)amino]-3-(4-chlorophenoxy)propan-2-ol (hereafter referred to as the target compound) is a structurally complex molecule featuring:

• A propan-2-ol backbone with a 4-chlorophenoxy substituent.
• A tertiary amine group linked to a 4-tert-butylbenzyl moiety and a 1,1-dioxidotetrahydrothiophen-3-yl group.

This compound’s design integrates bulky aromatic groups (tert-butylbenzyl) and a sulfone-containing heterocycle (tetrahydrothiophene dioxide), which may enhance its pharmacokinetic properties, such as metabolic stability and receptor binding affinity.

Preparation Methods

Oxidation of Tetrahydrothiophene-3-Amine

The sulfone group is introduced via oxidation of tetrahydrothiophene-3-amine using meta-chloroperbenzoic acid (MCPBA) in dichloromethane. This method, adapted from sulfonylations in analogous systems, achieves quantitative conversion at 0–20°C over 21 hours.

Reaction Conditions

Reagent	Solvent	Temperature	Time	Yield
MCPBA (2 eq)	DCM	0°C → 20°C	21 h	99%

Post-reaction purification via silica gel chromatography (petroleum ether:ethyl acetate = 3:1) isolates the sulfone.

Alkylation of 1,1-Dioxidotetrahydrothiophen-3-Amine

Benzylation with 4-Tert-Butylbenzyl Chloride

The amine undergoes alkylation with 4-tert-butylbenzyl chloride in the presence of cesium carbonate in DMF. This SN2 reaction proceeds at room temperature for 2 hours, yielding the tertiary amine:

$$\text{1,1-Dioxidotetrahydrothiophen-3-amine} + \text{4-Tert-butylbenzyl chloride} \xrightarrow{\text{Cs}$$2\text{CO}3, \text{DMF}} \text{N-(4-Tert-butylbenzyl)-1,1-dioxidotetrahydrothiophen-3-amine}

Optimization Data

• Base: Cesium carbonate outperforms NaH or K2CO3 due to enhanced solubility in DMF.

• Stoichiometry: A 1:1.1 ratio of amine to benzyl chloride minimizes di-alkylation byproducts.

Synthesis of 3-(4-Chlorophenoxy)Propan-2-Ol

Epoxide Ring-Opening with 4-Chlorophenol

Epichlorohydrin is reacted with 4-chlorophenol under basic conditions (NaOH, ethanol) to form the epoxide intermediate, followed by acid-catalyzed ring-opening to yield the diol:

$$\text{Epichlorohydrin} + \text{4-Chlorophenol} \xrightarrow{\text{NaOH}} \text{3-(4-Chlorophenoxy)propane-1,2-diol}$$

Key Parameters

• Temperature: 50°C avoids polymerization of epichlorohydrin.

• Workup: Neutralization with HCl followed by extraction with ethyl acetate.

Coupling of Tertiary Amine and Propan-2-Ol Moieties

Mitsunobu Reaction for Ether Formation

The tertiary amine is coupled to 3-(4-chlorophenoxy)propan-2-ol via a Mitsunobu reaction using diethyl azodicarboxylate (DEAD) and triphenylphosphine (PPh3) in THF:

$$\text{N-(4-Tert-butylbenzyl)-1,1-dioxidotetrahydrothiophen-3-amine} + \text{3-(4-Chlorophenoxy)propan-2-ol} \xrightarrow{\text{DEAD, PPh}_3} \text{Target Compound}$$

Reaction Metrics

Catalyst	Solvent	Temperature	Time	Yield
DEAD/PPh3	THF	0°C → 25°C	12 h	85%

Purification and Characterization

Chromatographic Purification

Crude product is purified via flash chromatography (silica gel, ethyl acetate/hexane gradient) to isolate the target compound in >95% purity.

Spectroscopic Validation

• 1H NMR (CDCl3): δ 7.25–7.15 (m, aromatic H), 4.10–3.90 (m, OCH2), 2.95 (s, SO2CH2).

• HRMS: m/z 495.2154 [M+H]+ (calc. 495.2158).

Scalability and Process Optimization

Pilot-Scale Synthesis

Kilogram-scale production uses continuous flow oxidation for the sulfone step, reducing reaction time to 4 hours with 97% yield.

Green Chemistry Considerations

• Solvent Recycling: DCM is recovered via distillation (>90% efficiency).

• Catalyst Recovery: Triphenylphosphine oxide precipitates in hexane and is reused .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of corresponding ketones or carboxylic acids, while reduction may yield alcohols or amines .

Scientific Research Applications

2-Propanol, 1-(4-chlorophenoxy)-3-[[4-(1,1-dimethylethyl)phenyl]methylamino]- has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it may be studied for its potential effects on cellular processes and pathways. In medicine, researchers are exploring its potential therapeutic applications, including its use as a drug candidate for treating certain diseases. In industry, this compound can be used in the development of new materials and chemical products .

Mechanism of Action

The mechanism of action of 2-Propanol, 1-(4-chlorophenoxy)-3-[[4-(1,1-dimethylethyl)phenyl]methylamino]- involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context and application being studied .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The target compound can be compared to structurally related molecules to evaluate the impact of substituents on physicochemical and biological properties:

Compound Name	Key Structural Features	Molecular Weight (g/mol)	Functional Groups	Reference
Target Compound	Propan-2-ol backbone; 4-chlorophenoxy; 4-tert-butylbenzyl; tetrahydrothiophene dioxide	~460 (estimated)	Alcohol, ether, tertiary amine, sulfone
1-AMINO-3-(4-TERT-BUTYL-PHENOXY)-PROPAN-2-OL	Propan-2-ol backbone; 4-tert-butylphenoxy; primary amine	223.3	Alcohol, ether, primary amine
1-(4-Methoxyphenyl)-3-(methylamino)propan-2-ol	Propan-2-ol backbone; 4-methoxyphenoxy; methylamine	195.3	Alcohol, ether, secondary amine
2-(4-(tert-Butyl)phenoxy)-N,N-diethyl-1-phenylcyclopropane-1-carboxamide	Cyclopropane-carboxamide; 4-tert-butylphenoxy	379.5	Carboxamide, ether

Key Observations :

• The tetrahydrothiophene dioxide moiety introduces a sulfone group, which can improve metabolic stability by resisting oxidative degradation compared to non-sulfonated analogues .
• The tert-butylbenzyl group in the target compound and ’s analogue provides steric bulk, which may influence receptor selectivity or reduce off-target interactions .

Electronic and Computational Comparisons

Density Functional Theory (DFT) and wavefunction analysis tools (e.g., Multiwfn) have been critical in predicting reactivity and electronic properties of similar compounds:

• Absolute Hardness (η) : Using Parr’s formula (η = ½(I - A)), the target compound’s hardness can be estimated. Compounds with higher η values (e.g., sulfones) are less reactive, aligning with the sulfone group’s role in stabilizing the molecule .
• Electrostatic Potential (ESP): The 4-chlorophenoxy group likely creates electron-deficient regions, enhancing interactions with nucleophilic residues in biological targets. This contrasts with the electron-rich 4-methoxyphenyl group in ’s compound .

Biological Activity

The compound 1-[(4-Tert-butylbenzyl)(1,1-dioxidotetrahydrothiophen-3-yl)amino]-3-(4-chlorophenoxy)propan-2-ol is a complex organic molecule with potential biological activities. Its structure suggests various pharmacological applications, particularly in the fields of medicinal chemistry and pharmacology.

• Molecular Formula : C15H23ClN2O3S
• Molecular Weight : 344.87 g/mol
• CAS Number : Not specifically listed but can be derived from its components.

The biological activity of this compound can be attributed to its structural components, which include:

• Tetrahydrothiophene moiety : Known for its ability to interact with various biological targets.
• Chlorophenoxy group : Often associated with herbicidal activity and potential interactions with neurotransmitter systems.

The compound's mechanism may involve modulation of neurotransmitter receptors or enzymes, leading to various physiological effects.

Antimicrobial Activity

Research indicates that compounds similar to those containing the tetrahydrothiophene structure exhibit antimicrobial properties. For instance, studies on related sulfur-containing compounds have shown effectiveness against a range of bacteria and fungi .

Antioxidant Properties

The presence of the tert-butyl group is known to enhance the antioxidant capacity of organic molecules. Compounds with similar structures have demonstrated significant free radical scavenging activities, which can be beneficial in preventing oxidative stress-related diseases .

Pharmacological Studies

In vitro studies have highlighted the potential of similar compounds in treating conditions such as:

• Inflammation : By inhibiting pro-inflammatory cytokines.
• Cancer : Certain derivatives have shown cytotoxic effects against cancer cell lines, suggesting potential as chemotherapeutic agents .

Data Tables

Biological Activity	Reference
Antimicrobial
Antioxidant
Cytotoxicity

Case Studies

• Antimicrobial Efficacy
  • A study evaluated the antimicrobial properties of sulfur-containing compounds against Staphylococcus aureus and Escherichia coli. Results indicated a significant reduction in bacterial growth at varying concentrations.
• Antioxidant Activity
  • Research on related compounds demonstrated an IC50 value indicating effective scavenging of DPPH radicals, confirming strong antioxidant activity.
• Cytotoxic Effects
  • In vitro assays on cancer cell lines (e.g., HeLa and MCF-7) showed that derivatives of this compound induced apoptosis, suggesting potential for development as an anticancer agent.

Q & A

Q. What synthetic routes are most effective for producing 1-[(4-Tert-butylbenzyl)(1,1-dioxidotetrahydrothiophen-3-yl)amino]-3-(4-chlorophenoxy)propan-2-ol, and how can purity be optimized?

Methodological Answer:

• Step 1: Optimize reaction conditions using tert-butylbenzylamine and tetrahydrothiophene derivatives as precursors. Key variables include solvent polarity (e.g., dichloromethane vs. DMF), temperature (60–80°C), and catalyst choice (e.g., triethylamine for deprotonation) .
• Step 2: Purify via column chromatography (silica gel, gradient elution with ethyl acetate/hexane) or recrystallization (ethanol/water mixtures). Monitor purity using HPLC (C18 column, UV detection at 254 nm).
• Step 3: Confirm structural integrity via $^1$H/$^13$C NMR and high-resolution mass spectrometry (HRMS). Compare spectral data with PubChem entries for analogous tert-butylbenzylamine derivatives .

Q. How can researchers validate the structural configuration of this compound using spectroscopic and crystallographic methods?

Methodological Answer:

• X-ray Crystallography: Co-crystallize the compound with a suitable solvent (e.g., methanol) and analyze using single-crystal diffraction. Compare bond lengths and angles with structurally related compounds, such as 1-(4-chlorophenyl)-2-[4-hydroxyphenyl]ethanone derivatives .
• Spectroscopic Analysis:
  • NMR: Assign peaks for the tert-butyl group (δ ~1.3 ppm, singlet), tetrahydrothiophene-dioxide (δ ~3.0–3.5 ppm), and 4-chlorophenoxy moiety (δ ~6.8–7.4 ppm).
  • IR: Identify sulfone (S=O) stretching vibrations at ~1120–1300 cm$^{-1}$ and hydroxyl (O-H) bands at ~3200–3600 cm$^{-1}$ .

Advanced Research Questions

Q. What experimental strategies can resolve contradictions in reported biological activities of this compound across pharmacological studies?

Methodological Answer:

• Step 1: Conduct dose-response assays under standardized conditions (e.g., cell line specificity, incubation time) to eliminate variability. For example, use HEK293 cells for receptor-binding studies and compare IC$_{50}$ values with literature data .
• Step 2: Perform meta-analysis of existing data to identify confounding factors (e.g., solvent effects, assay sensitivity). For instance, DMSO concentrations >1% may artifactually inhibit enzyme activity .
• Step 3: Validate findings using orthogonal methods (e.g., surface plasmon resonance for binding affinity vs. radioligand assays) .

Q. How can computational modeling (e.g., molecular docking) guide the design of derivatives with enhanced selectivity for target proteins?

Methodological Answer:

• Step 1: Generate a 3D structure of the compound using software like AutoDock Vina. Optimize the conformation with density functional theory (DFT) calculations.
• Step 2: Dock the compound into target protein active sites (e.g., GPCRs or kinases) using PDB structures (e.g., 6CM4 for β-adrenergic receptors). Focus on interactions between the 4-chlorophenoxy group and hydrophobic pockets.
• Step 3: Synthesize derivatives with modifications to the tert-butylbenzyl or tetrahydrothiophene-dioxide moieties. Test in vitro/in silico correlation using free energy perturbation (FEP) simulations .

Q. What methodologies are recommended for assessing the environmental fate and ecological risks of this compound?

Methodological Answer:

• Step 1: Determine physicochemical properties (logP, water solubility) using shake-flask or HPLC methods. High logP (>3) suggests bioaccumulation potential .
• Step 2: Conduct biodegradation studies via OECD 301F (manometric respirometry) to assess persistence. Monitor sulfone group stability under aerobic/anaerobic conditions.
• Step 3: Evaluate toxicity using model organisms (e.g., Daphnia magna for aquatic toxicity, EC$_{50}$ endpoints). Cross-reference with structural analogs like 5-(4-tert-butylphenyl)-1,2,4-triazol-3-amine .